Cas no 2556-73-2 (N-Methylcaprolactam)

N-Methylcaprolactam Properties

Names and Identifiers

• 1-Methylazepan-2-one
• Hexahydro-1-methyl-2H-azepin-2-one
• N-Methylcaprolactam
• N-Methyl-epsilon-caprolactam
• 1-Methyl-2-azepanone
• 1-methyl-azacycloheptan-2-one
• 1-Methylcaprolactam
• N-Methyl-2-azacycloheptanone
• N-Methyl-6-hexanelactam
• N-MethylcaprolaCLaM
• N-Methyl-e-caprolactam
• N-Methyl-ε-caprolactam
• N-Methyl-gamma-caprolactam
• N-Methyl-.epsilon.-caprolactam
• 2H-Azepin-2-one, hexahydro-1-methyl-
• epsilon-Caprolactam, N-methyl-
• 2H-AZEPIN-2-ONE, HEXAHYDRO-N-METHYL-
• Hexahydro-N-methyl-2H-azepin-2-one
• N-methyl caprolactam
• 2H-Azepin-2-one, hexahydromethyl-
• MW0A52H6M8
• .epsilon.-Caprolactam, N-methyl-
• ZWXPDGCFMMFNRW-UHFFFA
• 5-21-06-00449 (Beilstein Handbook Reference)
• NSC-68794
• Q63396621
• A817907
• W-107232
• NSC 68794
• F8889-9236
• BRN 0108968
• NSC68794
• CHEBI:167780
• EN300-21211
• EINECS 219-874-1
• NS00015197
• CHEMBL12103
• SCHEMBL54926
• 1-METHYLHEXAHYDRO-2H-AZEPIN-2-ONE
• N-methyl-caprolactam
• WLN: T7NVTJ A1
• DTXSID3074656
• 1-Methyl-azepan-2-one
• N-Methylcaprolactam, 99%
• DS-17761
• CS-0151090
• M0686
• MFCD00003263
• CAA55673
• n-methyl-6-caprolactam
• 1-Methyl-2-azepanone #
• AKOS000121246
• UNII-MW0A52H6M8
• F20350
• HEXAMETHYLENIMINE, 1-METHYL-2-OXO-
• 2556-73-2
• FT-0634362
• AI3-09488
• 1-methylazacycloheptan-2-one
• A-caprolactam
• N-Methyl-
• DB-046730
• +Expand

• MDL： MFCD00003263
• InChIKey： ZWXPDGCFMMFNRW-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c1-8-6-4-2-3-5-7(8)9/h2-6H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])[H]
• BRN： 0108968

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.1
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 0.95670
• PSA: 20.31000
• Merck: 5989
• Refractive Index: n20/D 1.484(lit.)
• Water Partition Coefficient: Fully miscible with water.
• Boiling Point: 120°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Color/Form: Pale yellow liquid
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic
• Density: 0.991 g/mL at 25 °C(lit.)

N-Methylcaprolactam Security Information

• Symbol: GHS07
• RTECS：CM4025000
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39
• Risk Phrases：R21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P312+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

N-Methylcaprolactam Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides